N~1~-1,3-benzodioxol-5-yl-N~2~-[(4-methoxyphenyl)sulfonyl]-N~2~-methylglycinamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-2-[(4-methoxyphenyl)sulfonyl-methylamino]acetamide
• InChI: InChI=1S/C17H18N2O6S/c1-19(26(21,22)14-6-4-13(23-2)5-7-14)10-17(20)18-12-3-8-15-16(9-12)25-11-24-15/h3-9H,10-11H2,1-2H3,(H,18,20)
• InChI Key: RFBBOBSBWFQMJH-UHFFFAOYSA-N
• Canonical SMILES: CN(CC(=O)NC1=CC2=C(C=C1)OCO2)S(=O)(=O)C3=CC=C(C=C3)OC
• Molecular Formula: C17H18N2O6S
• Molecular Weight: 378.4 g/mol

Description

The compound contains a 1,3-benzodioxol-5-yl group, a methoxyphenyl group, a sulfonyl group, and a methylglycinamide group. Compounds with these functional groups are often involved in a wide range of biological activities.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the 1,3-benzodioxol-5-yl group, the introduction of the methoxyphenyl group, the formation of the sulfonyl group, and the attachment of the methylglycinamide group. The exact synthesis would depend on the specific reactions used and the order in which the functional groups are introduced.

Molecular Structure Analysis

The molecular structure of the compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the 1,3-benzodioxol-5-yl group, the methoxyphenyl group, the sulfonyl group, and the methylglycinamide group would all contribute to the overall structure of the molecule.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions and the reagents used. The 1,3-benzodioxol-5-yl group, the methoxyphenyl group, the sulfonyl group, and the methylglycinamide group could all potentially participate in these reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound, such as its melting point, solubility, and stability, would be determined by its molecular structure. These properties could affect its behavior in biological systems and its suitability for use in certain applications.

Mechanism of Action

The mechanism of action of the compound would depend on its structure and the biological system in which it is used. It could potentially interact with various enzymes, receptors, or other proteins in the body.

Safety and Hazards

The safety and hazards associated with the compound would depend on its physical and chemical properties, as well as its biological activity. It’s important to handle all chemicals with appropriate safety precautions.

Future Directions

Future research on the compound could involve further studies of its synthesis, its physical and chemical properties, its biological activity, and its potential applications. This could include in vitro studies, in vivo studies, and clinical trials.